17-Oxo Dexamethasone

Description

17-Oxo Dexamethasone is a dexamethasone metabolite . Dexamethasone is a synthetic anti-inflammatory glucocorticoid, and 17-Oxo Dexamethasone is created through the oxidative cleavage of its side chain . It is used as a marker for detecting dexamethasone in urinary samples and drug formulations for both veterinary and human use . It can also be used as an external standard for determining the percentage amounts of this impurity present in Dexamethasone .

This compound has a molecular formula of C20 H25 FO3 and a molecular weight of 332.41 . Synonyms for 17-Oxo Dexamethasone include 9alpha-Fluoro-11beta-hydroxy-16alpha-methylandrosta-1,4-diene-3,17-dione and Dexamethasone-17-ketone . 17-Oxo Dexamethasone is considered an impurity reference material and a controlled substance, with restrictions that may apply during purchase .

A similar compound is 9-Fluoro-11-hydroxy-16-methyl-(11β,16α) Androsta-1,4-diene-3,17-dione, which is also known as 9-Fluoro-11β-hydroxy-16α-methyl Androsta-1,4-diene-3,17-dione .

• CAS No.: 1880-61-1
• Product Name: 17-Oxo Dexamethasone
• Molecular Formula: C20H25FO3
• Molecular Weight: 332.4 g/mol
• IUPAC Name: (8S,9R,10S,11S,13S,14S,16R)-9-fluoro-11-hydroxy-10,13,16-trimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthrene-3,17-dione
• Standard InChI: InChI=1S/C20H25FO3/c1-11-8-15-14-5-4-12-9-13(22)6-7-19(12,3)20(14,21)16(23)10-18(15,2)17(11)24/h6-7,9,11,14-16,23H,4-5,8,10H2,1-3H3/t11-,14+,15+,16+,18+,19+,20+/m1/s1
• Standard InChIKey: IZLVPOBNINIXJM-FETOPEPRSA-N
• SMILES: CC1CC2C3CCC4=CC(=O)C=CC4(C3(C(CC2(C1=O)C)O)F)C
• Canonical SMILES: CC1CC2C3CCC4=CC(=O)C=CC4(C3(C(CC2(C1=O)C)O)F)C
• Appearance: White Solid
• Synonyms: 9-Fluoro-11-hydroxy-16-methyl-(11β,16α ) Androsta-1,4-diene-3,17-dione; 9-Fluoro-11β-hydroxy-16α-methyl Androsta-1,4-diene-3,17-dione; NSC 50909
• PubChem Compound: 242348
• Last Modified: Aug 15 2023